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Executive Summary

Farrerol 7-O-B-D-glucopyranoside (Farrerol 7-O-glucoside) is a bioactive flavanone glycoside
predominantly isolated from Rhododendron dauricum L. As a derivative of farrerol (4',5,7-
trihnydroxy-6,8-dimethylflavanone), this compound exhibits significant pharmacological potential,
including expectorant and anti-inflammatory activities.[1][2]

This guide provides a rigorous structural elucidation framework, focusing on the specific
Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) fingerprints required for its
unambiguous identification. It addresses the challenge of distinguishing the 6,8-dimethyl
substitution pattern and the glycosidic linkage at the 7-position.

Structural Architecture & Physicochemical
Properties[3][4]

Before analyzing spectral data, one must understand the structural constraints that dictate the
signals.

e Aglycone: Farrerol (C17H1605)[2]
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Glycone: 3-D-glucose (CeH1206)

Linkage: O-glycosidic bond at C-7[3]

Molecular Formula: C23H26010[4]

Molecular Weight: 462.45 g/mol [4]
Key Structural Features for Spectroscopy:

¢ A-Ring: Fully substituted (except for OH/O-Glc). The presence of methyl groups at C-6 and
C-8 eliminates the typical meta-coupled doublets (H-6, H-8) seen in common flavanones like
naringenin, resulting in a simplified aromatic region in *H NMR.

e C-Ring: Saturated C2-C3 bond, creating a chiral center at C-2. This results in an ABX spin
system for H-2, H-3ax, and H-3eq.

e B-Ring: 4'-monosubstitution typically yields an AA'BB' coupling system.

Mass Spectrometry (MS) Profiling

Mass spectrometry is the first line of validation. For flavonoid glycosides, Electrospray
lonization (ESI) in negative mode is the industry standard due to the acidity of phenolic
hydroxyls.

lonization & Fragmentation Pattern[2][7][8]

e Precursor lon: The deprotonated molecular ion

is observed at m/z 461.

o Primary Fragmentation: Collision-Induced Dissociation (CID) typically results in the neutral
loss of the glucose moiety (162 Da).

o Aglycone lon: The base peak appears at m/z 299 (Farrerol aglycone).

Retro-Diels-Alder (RDA) Cleavage
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Further fragmentation of the m/z 299 ion confirms the flavanone skeleton via RDA cleavage of
the C-ring.

Key Diagnostic lons:

m/z 461:

(Parent)

e m/z 299:

(Loss of Glucose)

e m/z 281:
e M/z 179:

fragment (Diagnostic for A-ring with two methyls and two hydroxyls).

MS Fragmentation Pathway (Visualization)

Parent lon [M-H]~
m/z 461

(Farrerol 7-O-glucoside)

CID Fragmentation \\\

\

\

Aglycone lon [Yo]~
m/z 299

(FEUEO))]

Neutral Loss: Glucose
(162 Da)

Retro-Diels-Alder

- H20 (18 Da) Cleavage (C-Ring)

Dehydration RDA Fragment 1,3A~
m/z 281 m/z ~179
[M-H-Glc-H20]~ (A-Ring + Me groups)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b12421242/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-farrerol-7-o-glucoside
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421242?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Caption: Proposed ESI-MS/MS fragmentation pathway for Farrerol 7-O-glucoside in negative

ion mode.

NMR Spectroscopy Analysis

Nuclear Magnetic Resonance provides the definitive stereochemical assignment. The data
below synthesizes characteristic shifts for farrerol glycosides in DMSO-de.

'H NMR Data (400/500 MHz, DMSO-ds)

The proton spectrum is distinct due to the lack of A-ring aromatic protons.
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Position OH (ppm) Multiplicity J (H2) Interpretation
Aglycone

Chiral center (C-
2 5.35-5.45 dd 12.5,3.0 _

ring)

Axial proton (C-
3ax 3.15-3.25 dd 17.0,12.5 _

ring)

Equatorial proton
3eq 2.75-2.85 dd 17.0, 3.0 )

(C-ring)
6-CHs 1.95-2.05 S - Methyl on A-ring
8-CHs 1.90 - 2.00 s - Methyl on A-ring
2,6 7.30-7.35 d 8.5 B-ring (AA'BB')
3,5 6.80 - 6.85 d 8.5 B-ring (AA'BB")

Chelated
5-OH 12.00+ S - hydroxyl (H-

bonded to C=0)
Sugar

Anomeric H (-
1" 4.80 - 5.00 d 7.0-8.0 . _

configuration)

Glucose bulk
2"-6" 3.10-3.70 m -

protons

Critical Analysis:

e The 7-O-Glucoside Shift: In the aglycone (Farrerol), the 7-OH is free. Upon glycosylation,
there is no drastic shift in the A-ring protons because there are no protons at C-6 or C-8. This
makes 13C NMR essential for confirmation.

e Anomeric Configuration: A coupling constant (

) of 7.0-8.0 Hz for H-1" confirms the [3-anomeric linkage.[5] An
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-linkage would show a smaller

(~3-4 Hz).
13 B 6)

Position oC (ppm) Type Assignment Logic

4 ~197.0 C=0 Ketone (H-bonded)
Glycosylation Site

7 162.0 - 164.0 C-O (Shielded vs
Aglycone)

5 ~160.0 C-OH Chelated hydroxyl

9 ~158.0 C Junction

4' ~157.5 C-OH B-ring para-hydroxyl

1 ~129.0 C B-ring attachment

2',6' ~128.0 CH B-ring

3,5 ~115.0 CH B-ring

10 ~102.0 C Junction

8 ~105.0 C-CHs Methylated Carbon

6 ~104.0 C-CHs Methylated Carbon

2 ~78.5 CH Chiral center

3 ~42.0 CH:2 Methylene

6-CHs, 8-CHs 7.0-9.0 CHs M?thyl carbor.ms
(distinctly upfield)

Sugar

1" 100.0 - 102.0 CH Anomeric Carbon

2"-5" 70.0-77.0 CH Sugar backbone

6" ~60.5 CH:z Sugar primary alcohol
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Experimental Protocol: Isolation & Validation

To generate the data above, the compound must be isolated with high purity. The following
protocol is based on standard phytochemical workflows for Rhododendron species.

Extraction Workflow

e Plant Material: Dried leaves of Rhododendron dauricum.
e Solvent: 70% Ethanol (reflux extraction).

» Partitioning: Suspend crude extract in water; partition sequentially with Petroleum Ether
(removes lipids), Ethyl Acetate (removes aglycones), and n-Butanol (targets glycosides).

o Target Fraction: The n-Butanol fraction contains Farrerol 7-O-glucoside.

Purification Logic (DOT Diagram)
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Caption: Step-by-step isolation workflow targeting polar flavonoid glycosides.

Self-Validating Checks

e TLC Check: Spray with 10% H2SO4/EtOH and heat. Glycosides char/turn dark.
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e Acid Hydrolysis Test: Reflux 2mg of isolate with 2M HCI for 1 hour. Extract with EtOAc.[1][6]
[71[8][°]

o Result: The organic layer should yield Farrerol (check via TLC/MS). The aqueous layer
should yield Glucose (check via TLC vs. glucose standard). This confirms the glycosidic
nature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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